Cas no 6429-11-4 (2-(1H-pyrazol-4-yl)ethan-1-amine dihydrochloride)

• Product Name: 2-(1H-pyrazol-4-yl)ethan-1-amine dihydrochloride
• CAS No: 6429-11-4
• MF: C₅H₁₁Cl₂N₃
• MW: 184.066938638687
• MDL: MFCD09800617
• CID: 510314
• PubChem ID: 22451950
• Update Time: 2025-10-31

2-(1H-pyrazol-4-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-ethanamine,hydrochloride (1:2)
• 2-(1H-pyrazol-4-yl)ethan-1-amine dihydrochloride
• 2-(4-Pyrazolyl)ethylamine 2HCl
• [2-(1H-Pyrazol-4-yl)ethyl]amine dihydrochloride
• SY040389
• 4-(2-Aminoethyl)pyrazole Dihydrochloride
• FS-6074
• 2-(1H-pyrazol-4-yl)ethanaminedihydrochloride
• MFCD09800617
• EN300-216183
• 2-(1H-pyrazol-4-yl)ethanamine;dihydrochloride
• AKOS006228436
• SCHEMBL1549960
• QRNKXBTUKXAGHN-UHFFFAOYSA-N
• 4-(ss-Aminoethyl)pyrazole dihydrochloride
• 2-(1H-Pyrazol-4-yl)ethylamine dihydrochloride
• CS-0205760
• D85886
• 1H-Pyrazole-4-ethanamine, dihydrochloride
• 2-(1H-pyrazol-4-yl)ethanamine dihydrochloride
• 6429-11-4
• 2-(1H-PYRAZOL-4-YL)-ETHYLAMINE DIHYDROCHLORIDE

• MDL： MFCD09800617
• Inchi： 1S/C5H9N3.2ClH/c6-2-1-5-3-7-8-4-5;;/h3-4H,1-2,6H2,(H,7,8);2*1H
• InChI Key： QRNKXBTUKXAGHN-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=C(C=N1)CCN

Computed Properties

• Exact Mass: 183.033
• Monoisotopic Mass: 183.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 64.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2

Experimental Properties

• Density: 1.14g/cm3
• Boiling Point: 284.1ºC at 760mmHg
• Flash Point: 150.3ºC
• Refractive Index: 1.567
• LogP: 1.41320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(1H-pyrazol-4-yl)ethan-1-amine dihydrochloride

Comprehensive Overview of 2-(1H-pyrazol-4-yl)ethan-1-amine dihydrochloride (CAS No. 6429-11-4)

2-(1H-pyrazol-4-yl)ethan-1-amine dihydrochloride (CAS No. 6429-11-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a pyrazole derivative, is widely studied for its potential applications in drug discovery and medicinal chemistry. Its unique structure, featuring a pyrazole ring and an ethylamine backbone, makes it a versatile building block for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 2-(1H-pyrazol-4-yl)ethan-1-amine dihydrochloride has surged due to their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its potential to modulate enzyme activity and receptor binding, which are critical in treating diseases such as cancer and neurological disorders. The dihydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies.

The synthesis of 2-(1H-pyrazol-4-yl)ethan-1-amine dihydrochloride involves multi-step organic reactions, often starting with the condensation of hydrazine derivatives with β-keto esters. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Its CAS No. 6429-11-4 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial research.

One of the trending topics in the scientific community is the exploration of pyrazole-based scaffolds for drug repurposing. Given the rising interest in personalized medicine, 2-(1H-pyrazol-4-yl)ethan-1-amine dihydrochloride is being investigated for its compatibility with high-throughput screening platforms. This aligns with the growing need for cost-effective and time-efficient drug development strategies.

From an industrial perspective, 2-(1H-pyrazol-4-yl)ethan-1-amine dihydrochloride is often sourced as a research chemical by laboratories focusing on bioconjugation and proteomics. Its stability under various pH conditions makes it a reliable candidate for biomarker detection and diagnostic applications. Additionally, its role in peptide synthesis has been highlighted in recent publications, further expanding its utility.

Environmental and safety considerations are also paramount when handling 2-(1H-pyrazol-4-yl)ethan-1-amine dihydrochloride. While it is not classified as hazardous, proper laboratory practices such as the use of personal protective equipment (PPE) and fume hoods are recommended. Regulatory compliance with REACH and GMP standards ensures its safe use in research settings.

In conclusion, 2-(1H-pyrazol-4-yl)ethan-1-amine dihydrochloride (CAS No. 6429-11-4) represents a promising compound in modern chemistry and pharmacology. Its applications span from drug discovery to diagnostic tools, reflecting its adaptability and relevance in cutting-edge research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative therapeutic development.